Cas no 2354024-12-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid
• CAS No: 2354024-12-5
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 5612069
• PubChem ID: 165648075
• Update Time: 2025-05-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid
• 2354024-12-5
• EN300-34008287
• Benzenepropanoic acid, β-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-hydroxy-
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid

• Inchi： 1S/C25H23NO5/c27-18-7-5-6-16(12-18)17(13-24(28)29)14-26-25(30)31-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,17,23,27H,13-15H2,(H,26,30)(H,28,29)
• InChI Key： SBQBYRVEBPWOJC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(C=1)O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 690.8±55.0 °C(Predicted)
• pka: 4.53±0.10(Predicted)

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid

Comprehensive Guide to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid (CAS No. 2354024-12-5)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid (CAS No. 2354024-12-5) is a specialized fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and biotechnology. The presence of both the Fmoc protecting group and the 3-hydroxyphenyl moiety makes this compound particularly valuable for designing peptides with enhanced stability and bioactivity.

The Fmoc-protected amino acid derivatives, including 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid, are essential building blocks in modern peptide chemistry. Researchers frequently search for terms like "Fmoc amino acid synthesis", "peptide coupling reagents", and "CAS 2354024-12-5 applications" to understand their utility. This compound's unique structure allows for selective deprotection under mild basic conditions, making it ideal for constructing complex peptides with high precision.

One of the most searched topics in peptide research is the role of protecting groups in SPPS. The Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid is highly stable under acidic conditions but can be easily removed using piperidine, a feature that aligns with the growing demand for green chemistry and sustainable synthesis methods. Additionally, the 3-hydroxyphenyl side chain offers potential for further functionalization, catering to the rising interest in post-translational modifications (PTMs) and bioconjugation techniques.

In the pharmaceutical industry, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid is often explored for its potential in drug delivery systems and targeted therapies. With the increasing focus on personalized medicine, researchers are investigating how modified amino acids like this can improve the pharmacokinetics of therapeutic peptides. Searches for "CAS 2354024-12-5 in drug development" and "hydroxyphenyl amino acid derivatives" reflect this trend.

The compound's chemical properties also make it a subject of interest in material science. For instance, its aromatic hydroxyl group can participate in hydrogen bonding, which is valuable for designing self-assembling peptides and biomaterials. This aligns with the surge in searches for "peptide-based nanomaterials" and "bioinspired materials", highlighting its interdisciplinary relevance.

Quality control and analytical characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid are critical for ensuring its performance in research. Techniques like HPLC, mass spectrometry, and NMR are commonly used, as indicated by frequent searches for "CAS 2354024-12-5 purity analysis". The compound's stability under various storage conditions is another hot topic, especially for laboratories aiming to optimize their chemical inventory management.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)butanoic acid (CAS No. 2354024-12-5) is a versatile tool in peptide synthesis, drug development, and material science. Its unique structural features and compatibility with Fmoc-based SPPS protocols make it indispensable for researchers tackling challenges in biotechnology and therapeutic design. As the demand for precision chemistry grows, this compound will likely remain a key player in advancing scientific innovation.